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Compound of Interest

Compound Name: Cy7.5 hydrazide

cat. No.: B12413759

An In-depth Guide to the Structure of Cy7.5 Hydrazide for Researchers and Drug
Development Professionals

Introduction

Cy7.5 hydrazide is a near-infrared (NIR) fluorescent probe that is instrumental in the field of
bioconjugation and in vivo imaging.[1] Its utility stems from the combination of the excellent
photophysical properties of the Cy7.5 dye core and the reactive nature of the hydrazide
functional group. This guide provides a detailed look into the chemical structure of Cy7.5
hydrazide, offering a foundation for its application in advanced research and drug
development.

The Core Structure: Cyanine 7.5

The foundation of Cy7.5 hydrazide is the Cyanine 7.5 (Cy7.5) dye. Cyanine dyes are
characterized by two nitrogen-containing heterocyclic rings joined by a polymethine chain. In
the case of Cy7.5, this structure is optimized for absorption and emission in the near-infrared
spectrum, typically with an excitation maximum around 788 nm and an emission maximum
around 808 nm.[2][3] This NIR window is particularly advantageous for biological imaging as it
allows for deeper tissue penetration and minimizes autofluorescence from endogenous
biomolecules.[1]

The extended polymethine bridge in Cy7.5 is a key feature, contributing to its long-wavelength
absorption and emission characteristics. The specific structure of the heterocyclic rings, often
indolenine derivatives, can be modified to fine-tune the photophysical properties of the dye.
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The Reactive Moiety: The Hydrazide Group

Attached to the Cy7.5 core is a hydrazide functional group (-CONHNHZ2).[1] Hydrazides are
derivatives of carboxylic acids and hydrazine.[4][5] This functional group is what makes Cy7.5
hydrazide a valuable tool for bioconjugation. The hydrazide moiety is particularly reactive
towards carbonyl groups, such as aldehydes and ketones.[2][6]

This reactivity allows for the specific covalent labeling of biomolecules. For instance, the
carbohydrate portions of glycoproteins can be oxidized to generate aldehyde groups, which
can then be targeted by the hydrazide group of Cy7.5 for stable labeling.[2][6]

Overall Molecular Structure

The complete structure of Cy7.5 hydrazide, therefore, consists of the large, planar Cy7.5 dye
scaffold linked to a hydrazide functional group. The molecular formula for a common variant is
C45H52CI2N40 with a molecular weight of 735.8 g/mol .[1]

Below is a 2D representation of the general structure of Cy7.5 hydrazide, illustrating the
connectivity of the core cyanine structure and the reactive hydrazide group.

A simplified 2D representation of the Cy7.5 hydrazide chemical structure.

Quantitative Data and Experimental Protocols

A comprehensive technical guide would typically include quantitative data such as quantum
yield, molar extinction coefficient, and detailed experimental protocols for bioconjugation and
imaging. However, these parameters can vary depending on the specific isomer of Cy7.5, the
linker used to attach the hydrazide group, and the experimental conditions (e.g., solvent, pH).
For accurate and application-specific data, it is recommended to consult the technical data
sheets provided by the specific manufacturer of the Cy7.5 hydrazide product being used.

Conclusion

The structure of Cy7.5 hydrazide is a sophisticated combination of a near-infrared fluorophore
and a reactive functional group. This design makes it an exceptionally powerful tool for
researchers in molecular biology, drug development, and in vivo imaging. Understanding its
chemical structure is the first step toward harnessing its full potential in a variety of scientific
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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